Cas no 2137781-08-7 (1,1'-Biphenyl, 3-bromo-2',3'-dimethoxy-2-methyl-)

• Product Name: 1,1'-Biphenyl, 3-bromo-2',3'-dimethoxy-2-methyl-
• CAS No: 2137781-08-7
• MF: C₁₅H₁₅BrO₂
• MW: 307.182403802872
• CID: 5298940
• Update Time: 2025-10-29

1,1'-Biphenyl, 3-bromo-2',3'-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, 3-bromo-2',3'-dimethoxy-2-methyl-

• Inchi： 1S/C15H15BrO2/c1-10-11(6-4-8-13(10)16)12-7-5-9-14(17-2)15(12)18-3/h4-9H,1-3H3
• InChI Key： QMRIUBBHZQENEC-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC(OC)=C2OC)=CC=CC(Br)=C1C

Additional information on 1,1'-Biphenyl, 3-bromo-2',3'-dimethoxy-2-methyl-

Compound CAS No. 2137781-08-7: 1,1'-Biphenyl, 3-bromo-2',3'-dimethoxy-2-methyl

1,1'-Biphenyl, 3-bromo-2',3'-dimethoxy-2-methyl, also known by its CAS registry number 2137781-08-7, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic synthesis and materials science. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their versatile applications in drug design, electronic materials, and advanced functional polymers.

The molecular structure of 1,1'-biphenyl derivatives is characterized by two benzene rings connected by a single bond. In the case of CAS No. 2137781-08-7, the molecule features a bromine atom at the 3-position of one benzene ring and methoxy groups at the 2' and 3' positions of the other ring. Additionally, a methyl group is attached at the 2-position of the first benzene ring. This specific substitution pattern imparts unique electronic and steric properties to the compound, making it highly valuable for various chemical transformations.

Recent studies have highlighted the importance of biphenyl derivatives in constructing advanced materials with tailored electronic properties. For instance, researchers have explored the use of CAS No. 2137781-08-7 as a building block for synthesizing π-conjugated systems, which are essential components in organic electronics such as light-emitting diodes (OLEDs) and photovoltaic devices. The presence of electron-donating methoxy groups and electron-withdrawing bromine atoms creates a balance in electron distribution, enhancing the material's conductivity and stability.

In addition to its role in materials science, 1,1'-biphenyl derivatives have found applications in medicinal chemistry. The compound's ability to act as a chiral template has been leveraged in asymmetric synthesis, enabling the production of enantiomerically pure compounds with potential pharmacological activity. Recent advancements in catalytic asymmetric synthesis have further expanded the utility of this compound in drug discovery.

The synthesis of CAS No. 2137781-08-7 involves a series of well-established organic reactions, including Friedel-Crafts alkylation and nucleophilic aromatic substitution. Researchers have optimized these methods to achieve high yields and selectivity, ensuring scalability for industrial applications. The use of environmentally friendly catalysts and solvents has also been explored to align with green chemistry principles.

From an analytical standpoint, modern spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS) have been employed to confirm the structure and purity of CAS No. 2137781-08-7. These methods provide critical insights into the compound's molecular integrity and functional group distribution.

In conclusion, compound CAS No. 2137781-08-7, or 1,1'-biphenyl, 3-bromo-2',3'-dimethoxy-2-methyl, represents a versatile platform for advancing both fundamental research and applied technologies. Its unique structural features make it an invaluable tool in diverse areas such as organic electronics, drug discovery, and material science.